Cas no 1781876-66-1 (6-Bromo-3-fluoro-2-hydroxybenzamide)

• Product Name: 6-Bromo-3-fluoro-2-hydroxybenzamide
• CAS No: 1781876-66-1
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4970510
• Update Time: 2025-06-09

6-Bromo-3-fluoro-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-hydroxybenzamide

• Inchi： 1S/C7H5BrFNO2/c8-3-1-2-4(9)6(11)5(3)7(10)12/h1-2,11H,(H2,10,12)
• InChI Key： JFHPTJXOMRSTEN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(N)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3

Additional information on 6-Bromo-3-fluoro-2-hydroxybenzamide

Introduction to 6-Bromo-3-fluoro-2-hydroxybenzamide (CAS No. 1781876-66-1)

6-Bromo-3-fluoro-2-hydroxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1781876-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of bromine and fluorine substituents, along with a hydroxyl group, endows 6-Bromo-3-fluoro-2-hydroxybenzamide with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 6-Bromo-3-fluoro-2-hydroxybenzamide contribute to its potential biological activity. The bromine atom, located at the 6-position of the benzene ring, is known to enhance binding affinity to certain biological targets due to its electronegativity and ability to participate in halogen bonding. Similarly, the fluorine atom at the 3-position introduces lipophilicity and can influence metabolic stability, while the hydroxyl group at the 2-position provides a site for hydrogen bonding interactions. These structural elements collectively contribute to the compound's versatility in medicinal chemistry applications.

In recent years, 6-Bromo-3-fluoro-2-hydroxybenzamide has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its benzamide core is a common motif in pharmacophores, particularly in inhibitors of enzymes such as cyclooxygenases (COX), proteases, and kinase inhibitors. The bromo and fluoro substituents are frequently incorporated into drug molecules to improve pharmacokinetic properties, including solubility, bioavailability, and target specificity.

One of the most compelling aspects of 6-Bromo-3-fluoro-2-hydroxybenzamide is its role in the development of small-molecule inhibitors targeting inflammatory and immunological pathways. For instance, researchers have utilized this compound as a starting point for designing molecules that modulate interleukin signaling pathways, which are implicated in autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. The hydroxyl group on 6-Bromo-3-fluoro-2-hydroxybenzamide allows for further derivatization into more complex structures that can selectively interact with specific protein targets.

Moreover, the fluorine atom at the 3-position has been shown to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly important in drug development, as it can lead to improved half-life and reduced dosing frequency. The bromine substituent also contributes to metabolic resistance by interfering with enzymatic pathways that typically metabolize aromatic compounds.

Recent studies have highlighted the potential of 6-Bromo-3-fluoro-2-hydroxybenzamide in oncology research. Its structural framework has been leveraged to develop inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. By incorporating halogenated aromatic rings like those found in 6-Bromo-3-fluoro-2-hydroxybenzamide, researchers have been able to create molecules that exhibit high affinity for cancer-related protein targets while minimizing off-target effects.

The synthesis of 6-Bromo-3-fluoro-2-hydroxybenzamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the bromination of a fluorobenzene derivative followed by hydroxyl group introduction via nucleophilic substitution or oxidation processes. The final step often involves forming an amide bond using appropriate carboxylic acid derivatives under acidic or basic catalysis. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

In industrial settings, 6-Bromo-3-fluoro-2-hydroxybenzamide is produced under strict quality control measures to ensure consistency and compliance with regulatory standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm purity and structural integrity. These methods are essential for pharmaceutical applications where impurities can affect efficacy and safety.

The growing interest in 6-Bromo-3-fluoro-2-hydroxybenzamide underscores its importance as a building block in modern drug discovery. As computational chemistry tools advance, virtual screening methods are being increasingly used to identify potential derivatives of this compound with enhanced biological activity. Such approaches leverage machine learning algorithms trained on large datasets of known drug molecules to predict new candidates for experimental validation.

In conclusion, 6-Bromo-3-fluoro-2-hydroxybenzamide (CAS No. 1781876-66-1) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological applications. Its role in developing therapeutic agents targeting inflammation, immunity, and cancer highlights its versatility as a pharmacological scaffold. Continued research into this compound will likely yield novel treatments with significant clinical benefits.